Cas no 93679-22-2 (4-amino-6-cyclohexyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazin-5(4H)-one)

• Product name: 4-amino-6-cyclohexyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazin-5(4H)-one
• CAS No: 93679-22-2
• MF: C₁₀H₁₈N₄OS
• MW: 242.34112
• CID: 1981528
• PubChem ID: 179728

4-amino-6-cyclohexyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-cyclohexyl-3-(methylsulfanyl)-1,6-dihydro-1,2,4-triazin-5(4H)-one
• 4-amino-6-cyclohexyl-3-methylsulfanyl-1,6-dihydro-1,2,4-triazin-5-one
• 93679-22-2
• 1,2,4-Triazin-5(4H)-one, 4-amino-6-cyclohexyl-1,6-dihydro-3-(methylthio)-
• DTXSID80918215

• Inchi： InChI=1S/C10H18N4OS/c1-16-10-13-12-8(9(15)14(10)11)7-5-3-2-4-6-7/h7-8,12H,2-6,11H2,1H3
• InChI Key： KJPPXIVEUKKFLY-UHFFFAOYSA-N
• SMILES： CSC1=NNC(C(=O)N1N)C2CCCCC2

Computed Properties

• Exact Mass: 242.120132
• Monoisotopic Mass: 242.120132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96

Experimental Properties

• Density: 1.47
• Boiling Point: 373.3°C at 760 mmHg
• Flash Point: 179.5°C
• Refractive Index: 1.705